Cas no 2101197-29-7 (3-amino-N-[2-(diethylamino)ethyl]-1-isopropyl-1H-pyrazole-5-carboxamide)

• Product Name: 3-amino-N-[2-(diethylamino)ethyl]-1-isopropyl-1H-pyrazole-5-carboxamide
• CAS No: 2101197-29-7
• MF: C₁₃H₂₅N₅O
• MW: 267.370502233505
• CID: 5154436
• Update Time: 2025-06-09

3-amino-N-[2-(diethylamino)ethyl]-1-isopropyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-[2-(diethylamino)ethyl]-1-isopropyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 3-amino-N-[2-(diethylamino)ethyl]-1-(1-methylethyl)-

• Inchi： 1S/C13H25N5O/c1-5-17(6-2)8-7-15-13(19)11-9-12(14)16-18(11)10(3)4/h9-10H,5-8H2,1-4H3,(H2,14,16)(H,15,19)
• InChI Key： JVZJRVFCIOJERS-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C(NCCN(CC)CC)=O)=CC(N)=N1

Additional information on 3-amino-N-[2-(diethylamino)ethyl]-1-isopropyl-1H-pyrazole-5-carboxamide

Introduction to 3-amino-N-[2-(diethylamino)ethyl]-1-isopropyl-1H-pyrazole-5-carboxamide (CAS No. 2101197-29-7)

3-amino-N-[2-(diethylamino)ethyl]-1-isopropyl-1H-pyrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2101197-29-7, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their broad spectrum of biological activities. The presence of multiple functional groups, including an amino group, a diethylaminoethyl side chain, and an isopropyl substituent, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural configuration of 3-amino-N-[2-(diethylamino)ethyl]-1-isopropyl-1H-pyrazole-5-carboxamide contributes to its potential pharmacological effects. The pyrazole core is known to exhibit anti-inflammatory, antimicrobial, and anticancer properties, making it a valuable scaffold for medicinal chemists. The amino group at the 3-position and the diethylaminoethyl side chain at the 5-position enhance the compound's solubility and bioavailability, which are critical factors in drug formulation. Additionally, the isopropyl group at the 1-position adds steric bulk, which can influence binding interactions with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific enzymatic pathways involved in disease progression. 3-amino-N-[2-(diethylamino)ethyl]-1-isopropyl-1H-pyrazole-5-carboxamide has been investigated for its potential role in modulating enzymes such as kinases and phosphodiesterases, which are implicated in various diseases, including cancer and neurological disorders. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases by binding to their active sites and disrupting their function.

The diethylaminoethyl side chain is particularly noteworthy as it can enhance the compound's ability to cross the blood-brain barrier, making it a potential candidate for treating central nervous system (CNS) disorders. This feature is especially important for drugs designed to target neurological conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, the presence of multiple nitrogen atoms in the molecule allows for hydrogen bonding interactions with biological targets, which can improve binding affinity and selectivity.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of 3-amino-N-[2-(diethylamino)ethyl]-1-isopropyl-1H-pyrazole-5-carboxamide with high precision. Molecular docking studies have shown that this compound can effectively interact with key residues in target enzymes, suggesting its potential as a lead compound for further optimization. These computational insights have guided experimental efforts aimed at synthesizing derivatives with enhanced pharmacological properties.

The synthesis of 3-amino-N-[2-(diethylamino)ethyl]-1-isopropyl-1H-pyrazole-5-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrazole core through condensation reactions between hydrazine derivatives and α-haloketones or α-bromoaldehydes. Subsequent functionalization steps introduce the amino group, diethylaminoethyl side chain, and isopropyl substituent at appropriate positions on the pyrazole ring.

One of the key challenges in synthesizing this compound is controlling regioselectivity during functionalization reactions. The pyrazole ring is prone to multiple reaction pathways due to its electron-rich nature and multiple reactive sites. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve selective modifications while minimizing unwanted side products.

Evaluation of 3-amino-N-[2-(diethylamino)ethyl]-1-isopropyl-1H-pyrazole-5-carboxamide in vitro has revealed promising pharmacological activity against several disease models. In cell-based assays, this compound has demonstrated inhibitory effects on tumor cell proliferation by inducing apoptosis and inhibiting key signaling pathways involved in cancer growth. Additionally, preclinical studies have shown that it may have neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells.

The potential therapeutic applications of 3-amino-N-[2-(diethylamino)ethyl]-1-isopropyl-1H-pyrazole-5-carboxamide extend beyond oncology and neurology. Research suggests that this compound may also be effective against infectious diseases by inhibiting bacterial enzymes essential for pathogen survival. Furthermore, its ability to modulate immune responses makes it a candidate for treating autoimmune disorders such as rheumatoid arthritis.

As interest in personalized medicine grows, there is increasing demand for compounds that can be tailored to individual patient needs based on genetic or molecular profiles. 3-amino-N-[2-(diethylamino)ethyl]-1-isopropyl-1H-pyrazole-5-carboxamide offers flexibility for structure-based drug design, allowing chemists to modify its structure while retaining desired pharmacological properties. This adaptability makes it a valuable tool for developing targeted therapies that address specific molecular targets associated with various diseases.

The future of research on 3-amino-N-[2-(diethylamino)ethyl]-1-isopropyl-1H-pyrazole-5-carboxamide lies in its integration into multidisciplinary approaches that combine computational modeling, synthetic chemistry, and biological testing. By leveraging cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML), researchers can accelerate the discovery of novel derivatives with improved efficacy and safety profiles. These advancements hold promise for transforming how therapeutic agents are developed and delivered to patients worldwide.